Cas no 22741-52-2 (1,2-Propanediol,3-[(1,1-dimethylethyl)amino]-)

• Product Name: 1,2-Propanediol,3-[(1,1-dimethylethyl)amino]-
• CAS No: 22741-52-2
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 287533
• PubChem ID: 90831
• Update Time: 2025-04-19

1,2-Propanediol,3-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[(1,1-dimethylethyl)amino]-
• 3-(tert-Butylamino)propane-1,2-diol
• 3-(TERT-BUTYLAMINO)-1,2-PROPANEDIOL
• 1-tert-Butylamino-2,3-propanediol, (+/-)-
• LS-13388
• 1-tert.butylamino-2,3-dihydroxypropane
• (S)-3-tert-Butylamino-1,2-propanediol inverted exclamation mark centS(-)-tert.-butylamino propanediol inverted exclamation mark centS-(-)-tert.-butylamino-1,2-propanediol
• 22741-52-2
• MFCD00190165
• SB45803
• BDBM50404482
• EINECS 245-190-8
• SCHEMBL283340
• WV1WYN7WLX
• (S)-3-(tert-Butylamino)-1,2-propanediol
• NS00085630
• 3-(tert-butylamino)propane-1, 2-diol
• 1,2-Propanediol, 3-((1,1-dimethylethyl)amino)-
• SY037079
• JWBMVCAZXJMSOX-UHFFFAOYSA-N
• 3-(t-butylamino)-1,2-propanediol
• CHEMBL1184387
• FT-0605219
• SB44752
• FT-0735485
• DTXSID30945415
• FT-0774069
• UNII-WV1WYN7WLX

• Inchi： 1S/C7H17NO2/c1-7(2,3)8-4-6(10)5-9/h6,8-10H,4-5H2,1-3H3
• InChI Key： JWBMVCAZXJMSOX-UHFFFAOYSA-N
• SMILES： OC(CO)CNC(C)(C)C

Computed Properties

• Exact Mass: 147.12601
• Monoisotopic Mass: 147.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• XLogP3: -0.5

Experimental Properties

• Density: 0.992
• Boiling Point: 262.4°Cat760mmHg
• Flash Point: 109.1°C
• Refractive Index: 1.465
• PSA: 52.49